Cas no 1112-50-1 (Butanamide,2,4-dicyano-2-(2-cyanoethyl)-)

• Product Name: Butanamide,2,4-dicyano-2-(2-cyanoethyl)-
• CAS No: 1112-50-1
• MF: C₉H₁₀N₄O
• MW: 190.201900959015
• CID: 200200
• PubChem ID: 223268
• Update Time: 2025-04-19

Butanamide,2,4-dicyano-2-(2-cyanoethyl)- Chemical and Physical Properties

Names and Identifiers

• Butanamide,2,4-dicyano-2-(2-cyanoethyl)-
• 2,4-dicyano-2-(2-cyanoethyl)butanamide
• 1,3,5-Tricyano-pentan-3-carboxamid
• 2,4-Dicyan-2-(2-cyan-aethyl)-buttersaeure-amid
• 2,4-dicyano-2-(2-cyano-ethyl)-butyric acid amide
• 4-Cyano-4-carbamoyl-pimelonitril
• AC1L5CFJ
• AC1Q4S60
• AR-1D3590
• CCG-47428
• CTK4A7261
• HMS547J10
• Maybridge1_002144
• NSC10740
• NSC 10740
• SCHEMBL1341469
• 1112-50-1
• NSC-10740
• SR-01000637042-1
• DTXSID40278943

• Inchi： 1S/C9H10N4O/c10-5-1-3-9(7-12,8(13)14)4-2-6-11/h1-4H2,(H2,13,14)
• InChI Key： SJMUODKXCPKIIM-UHFFFAOYSA-N
• SMILES： O=C(C(C#N)(CCC#N)CCC#N)N

Computed Properties

• Exact Mass: 190.0856
• Monoisotopic Mass: 190.085
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 115Ų

Experimental Properties

• Density: 1.203
• Boiling Point: 578.2°C at 760 mmHg
• Flash Point: 303.5°C
• Refractive Index: 1.506
• PSA: 114.46
• LogP: 1.28954